Cas no 27826-63-7 (2-Amino-2-deoxy-D-glucopyranuronic Acid)

• Product Name: 2-Amino-2-deoxy-D-glucopyranuronic Acid
• CAS No: 27826-63-7
• MF: C₆H₁₁NO₆
• MW: 193.154642343521
• CID: 2074632
• PubChem ID: 53736198
• Update Time: 2025-04-23

2-Amino-2-deoxy-D-glucopyranuronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-desoxy-L-altruronsaeure
• 2-Amino-2-deoxy-D-glucopyranuronic Acid
• 27826-63-7
• (2S,3S,4R,5R)-5-Amino-3,4,6-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• (2S,3S,4R,5R)-5-amino-3,4,6-trihydroxyoxane-2-carboxylic acid
• starbld0002982
• SCHEMBL18819626

• Inchi： 1S/C6H11NO6/c7-1-2(8)3(9)4(5(10)11)13-6(1)12/h1-4,6,8-9,12H,7H2,(H,10,11)/t1-,2-,3+,4+,6?/m1/s1
• InChI Key： CRIPFXSBMSGPKB-ISAMGBGPSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)N)O

Computed Properties

• Exact Mass: 193.05863707Da
• Monoisotopic Mass: 193.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 133Ų

Additional information on 2-Amino-2-deoxy-D-glucopyranuronic Acid

Overview of 2-Amino-2-desoxy-L-altruronsaeure (CAS No. 27826-63-7)

2-Amino-2-desoxy-L-altruronsaeure, also known by its CAS Registry Number 27826-63-7, is a specialized compound that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound belongs to the family of sugar derivatives and exhibits unique structural characteristics that make it a valuable subject for scientific investigation.

The molecular structure of 2-Amino-2-desoxy-L-altruronsaeure is characterized by the presence of an amino group (-NH₂) at position 2, combined with a deoxy substitution at the same carbon. This configuration renders the molecule distinct from its naturally occurring counterparts and imparts it with novel biological properties. The compound's name reflects its derivation from L-altrurus sugar, which is a rare and less-studied variant of natural sugars.

Recent studies have highlighted the potential of 2-Amino-2-desoxy-L-altruronsaeure in various biomedical applications. One area of particular interest is its role as a precursor molecule in the synthesis of complex carbohydrates, which are essential for numerous biological processes. Its amino group enables it to participate in various biochemical reactions, including glycosylation and protein interactions, making it a valuable tool in glycobiology research.

Furthermore, this compound has shown promising results in drug delivery systems. The deoxy substitution at position 2 enhances the stability of the molecule, reducing its susceptibility to enzymatic degradation. This property makes it an attractive candidate for designing long-acting pharmaceuticals and targeted drug delivery mechanisms.

Another significant aspect of 2-Amino-2-desoxy-L-altruronsaeure is its potential in immunology. The compound's unique structure allows it to interact with specific receptors on immune cells, modulating their activity. This interaction has been explored for its applications in both inflammatory diseases and cancer immunotherapy, where precise modulation of the immune response is crucial.

Recent advancements in crystallography and structural biology have provided deeper insights into the molecular interactions of 2-Amino-2-desoxy-L-altruronsaeure. High-resolution X-ray diffraction studies have revealed how the compound binds to specific proteins, paving the way for its use in enzyme inhibition and receptor modulation therapies.

Moreover, this compound has demonstrated efficacy in antibiotic development. By mimicking certain natural sugars, it can interfere with bacterial cell wall synthesis, offering a novel approach to combat antibiotic-resistant strains. This property positions 2-Amino-2-desoxy-L-altruronsaeure as a potential candidate for new-generation antibiotics, which are desperately needed in the face of rising antimicrobial resistance.

In summary, 2-Amino-2-desoxy-L-altruronsaeure (CAS No. 27826-63-7) is a versatile compound with wide-ranging applications in biomedical science. Its unique structural features and novel biological properties make it a valuable asset in glycobiology, drug delivery systems, immunology, and antibiotic development. Continued research into this compound holds the promise of unlocking new therapies and advancing our understanding of complex biological processes.